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Compound of Interest

(S)-2-hydroxy-3-(1H-imidazol-4-
Compound Name:
yl)propanoic acid

Cat. No.: B084035

For Researchers, Scientists, and Drug Development Professionals

(S)-Imidazolelactic acid, a metabolite of the essential amino acid L-histidine, is a molecule of
significant interest in various biological and pathological processes. Its accurate structural
characterization is paramount for understanding its function and for its potential applications in
drug development and diagnostics. This technical guide provides a comprehensive overview of
the analytical techniques and methodologies required for the complete structural elucidation of
(S)-imidazolelactic acid, including its absolute stereochemistry.

While a single comprehensive repository of all experimental data for the structural elucidation
of (S)-imidazolelactic acid is not readily available in the published literature, this guide
synthesizes the general principles and expected analytical outcomes based on the known
structure and related compounds. The data presented herein is a composite representation
derived from typical values for similar molecular structures and should be confirmed by
experimental analysis.

Molecular Structure and Properties

(S)-Imidazolelactic acid, systematically named (S)-2-hydroxy-3-(1H-imidazol-5-yl)propanoic
acid, possesses the chemical formula CeHsN203 and a molecular weight of 156.14 g/mol . The
molecule features a hydroxyl group, a carboxylic acid, and an imidazole ring, with a single
chiral center at the C2 position of the propanoic acid chain, conferring it optical activity.
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Workflow for Structural Elucidation of (S)-Imidazolelactic Acid
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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